Cas no 71288-40-9 (Heptanedioic acid, 3-amino-)

• Product Name: Heptanedioic acid, 3-amino-
• CAS No: 71288-40-9
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 580389
• PubChem ID: 230716
• Update Time: 2025-04-19

Heptanedioic acid, 3-amino- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 3-amino-
• 3-aminoheptanedioic acid
• 3-Amino-heptandisaeure
• 3-amino-heptanedioic acid
• 3-amino-pimelic acid
• DL-3-Amino-pimelinsaeure
• Heptanedioic acid,3-amino
• beta-aminopimelic acid
• DTXSID40282444
• 71288-40-9
• SCHEMBL285212
• NSC25859
• NSC-25859

• Inchi： 1S/C7H13NO4/c8-5(4-7(11)12)2-1-3-6(9)10/h5H,1-4,8H2,(H,9,10)(H,11,12)
• InChI Key： RGUBYIAMAWCQSP-UHFFFAOYSA-N
• SMILES： NC(CC(=O)O)CCCC(=O)O

Computed Properties

• Exact Mass: 175.08400
• Monoisotopic Mass: 175.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 385.6°Cat760mmHg
• Flash Point: 187°C
• Refractive Index: 1.51
• PSA: 100.62000
• LogP: 0.74360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives